Cas no 2172391-69-2 (1,2,4triazolo1,5-apyrimidine-2,5-diamine)
2172391-69-2 structure
Product Name:1,2,4triazolo1,5-apyrimidine-2,5-diamine
CAS No:2172391-69-2
MF:C5H6N6
MW:150.141338825226
CID:5999950
PubChem ID:165856956
Update Time:2023-12-28
1,2,4triazolo1,5-apyrimidine-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4triazolo1,5-apyrimidine-2,5-diamine
- [1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
- EN300-1462270
- 2172391-69-2
-
- Inchi: 1S/C5H6N6/c6-3-1-2-11-5(8-3)9-4(7)10-11/h1-2H,(H4,6,7,8,9,10)
- InChI Key: RETDZNSRGBBFJV-UHFFFAOYSA-N
- SMILES: N12C=CC(N)=NC1=NC(N)=N2
Computed Properties
- Exact Mass: 150.06539422g/mol
- Monoisotopic Mass: 150.06539422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 95.1Ų
1,2,4triazolo1,5-apyrimidine-2,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1462270-0.05g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.1g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.25g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-1.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-2.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-5.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-10.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-50mg |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 50mg |
$528.0 | 2023-09-29 | ||
| Enamine | EN300-1462270-100mg |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 100mg |
$553.0 | 2023-09-29 |
1,2,4triazolo1,5-apyrimidine-2,5-diamine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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